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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for bromocresol green, a
triphenylmethane dye commonly used as a pH indicator in various laboratory applications.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment and
minimizing risks associated with the handling of this chemical.

Physicochemical Properties

Proper handling and storage procedures are largely dictated by the physical and chemical
properties of a substance. The following table summarizes the key physicochemical data for
bromocresol green.
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Property Value Reference

Beige or dark green
Appearance _ [1][2]
powder/solid

Molecular Formula C21H14Br405S [1]
Molecular Weight 698.01 g/mol [1]
Melting Point 225 °C /437 °F [1]
pH No information available [1]
Boiling Point/Range No information available [1]
Flash Point No information available [1]
Water Solubility Slightly soluble [1]

Soluble in alcohol, ether, and

Solubility in other solvents ethyl acetate; fairly soluble in [3]
benzene
Vapor Pressure Negligible [3]

Toxicological and Ecotoxicological Data

Understanding the toxicological profile of bromocresol green is essential for risk assessment
and implementing appropriate safety measures. The available data is summarized below.
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Endpoint Result Reference
Acute Oral Toxicity No data available [1]

Acute Dermal Toxicity No data available [1]

Acute Inhalation Toxicity No data available [1]

Skin Corrosion/Irritation May cause skin irritation. [4]

Serious Eye Damage/Irritation May cause eye irritation. [4][5]
Respiratory or Skin No evidence of a sensitization )
Sensitization effect.

o No evidence of a mutagenic
Germ Cell Mutagenicity [4]
effect.

_ . Not listed as a carcinogen by
Carcinogenict IARC, NTP, or OSHA s

) - No evidence of negative
Reproductive Toxicity _ [4]
reproductive effects.

Toxic to aquatic organisms,
o may cause long-term adverse
Ecotoxicity _ _ [3]
effects in the aquatic

environment.

Handling and Storage

Safe handling and storage are paramount to preventing accidental exposure and maintaining
the integrity of the chemical.

3.1. Handling:
e Handle in accordance with good industrial hygiene and safety practices.[1]
e Use in a well-ventilated area.[4][6]

» Avoid contact with skin, eyes, and clothing.[1][2][5]
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3.2. Storage:

Do not ingest or inhale.[1]

Avoid the formation of dust.[1]

Do not eat, drink, or smoke when using this product.[1][6]

Remove and wash contaminated clothing before reuse.[1]

o Keep the container tightly closed.[1][2][6]

o Store in a dry, cool, and well-ventilated place.[1][2]

e Protect from light and moisture.[1]

Wash hands thoroughly after handling and before breaks.[1][2]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong reducing agents.[1][7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is a critical barrier against exposure.

PPE

Specifications

Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.

[2]

Skin Protection

Protective gloves (e.g., natural

rubber, neoprene, PVC).

[4]

Body Protection

Laboratory coat.

[6]

Respiratory Protection

Not required under normal
conditions of use. If dust is
generated, a NIOSH-approved
respirator for dusts may be

necessary.

[2][6]
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Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

5.1. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation occurs, seek medical attention.[1][2][5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[2][5]

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek
medical attention.[1][2]

5.2. Firefighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or
chemical foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, hydrogen halides, and sulfur oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][4]

5.3. Accidental Release Measures:

In the case of a spill, follow a structured response to mitigate the hazard. The logical workflow

for handling a bromocresol green spill is illustrated in the diagram below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://www.thermofishersci.in/msds/bromocresol-green-indicator.pdf
https://www.di-corp.com/wp-content/uploads/2023/02/bromocresol-green-en.pdf
http://www.thermofishersci.in/msds/bromocresol-green-indicator.pdf
https://www.di-corp.com/wp-content/uploads/2023/02/bromocresol-green-en.pdf
https://www.nationaldiagnostics.com/safety_data/sds_product12.php?cat_num=HS-602
https://www.di-corp.com/wp-content/uploads/2023/02/bromocresol-green-en.pdf
https://www.nationaldiagnostics.com/safety_data/sds_product12.php?cat_num=HS-602
http://www.thermofishersci.in/msds/bromocresol-green-indicator.pdf
https://www.di-corp.com/wp-content/uploads/2023/02/bromocresol-green-en.pdf
http://www.thermofishersci.in/msds/bromocresol-green-indicator.pdf
http://www.thermofishersci.in/msds/bromocresol-green-indicator.pdf
http://www.thermofishersci.in/msds/bromocresol-green-indicator.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3552/Bromocresol-Green-Inicator-0.4pct-Aq-84-8943-Carolina-8-21-18.pdf
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Actions

Evacuate unnecessary personnel

ecure the area

Ensure adequate ventilation

'

Eliminate ignition sources

Prepare for cleanup

Containment & Cleanup

Wear appropriate PPE
(gloves, goggles, lab coat)

l

Contain the spill
(e.g., with absorbent material)

nce contained

Collect spillage
(Sweep or vacuum, avoid dust)

'

Place in a sealed, labeled container

After collection

Final Steps
4

Decontaminate the spill area

'

Dispose of waste according to regulations

'

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for handling a bromocresol green spill.
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Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[1][7]

Conditions to Avoid: Avoid dust formation, excess heat, and incompatible products.[1][7]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong reducing agents.[1]

[7]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
(CO), carbon dioxide (CO2), hydrogen halides, and sulfur oxides.[1]

Hazardous Polymerization: Does not occur.[1]

Disposal Considerations

Waste material should be disposed of in accordance with all applicable local, state, and federal
regulations. Do not allow the material to enter drains or the environment.[3][5]

This technical guide is intended to provide essential safety and handling information for
bromocresol green. It is imperative that all users of this chemical are thoroughly trained in its
proper handling and are aware of the potential hazards. Always refer to the specific Safety
Data Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromocresol-green]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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